Cas no 794574-36-0 (6-4-(3-chlorophenyl)piperazine-1-carbonyl-2-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-4-(3-chlorophenyl)piperazine-1-carbonyl-2-methyl-2,3-dihydropyridazin-3-one
• CAS No: 794574-36-0
• MF: C₁₆H₁₇ClN₄O₂
• MW: 332.784782171249
• CID: 6384912
• PubChem ID: 2441015
• Update Time: 2025-05-25

6-4-(3-chlorophenyl)piperazine-1-carbonyl-2-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-4-(3-chlorophenyl)piperazine-1-carbonyl-2-methyl-2,3-dihydropyridazin-3-one
• F5319-0028
• AKOS024506545
• 794574-36-0
• 6-[4-(3-chlorophenyl)piperazine-1-carbonyl]-2-methyl-2,3-dihydropyridazin-3-one
• 6-(4-(3-chlorophenyl)piperazine-1-carbonyl)-2-methylpyridazin-3(2H)-one
• Z30882510
• 6-[4-(3-chlorophenyl)piperazine-1-carbonyl]-2-methylpyridazin-3-one

• Inchi： 1S/C16H17ClN4O2/c1-19-15(22)6-5-14(18-19)16(23)21-9-7-20(8-10-21)13-4-2-3-12(17)11-13/h2-6,11H,7-10H2,1H3
• InChI Key： IPQOMAFNNREGNV-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)N=C(C(N2CCN(C3=CC=CC(Cl)=C3)CC2)=O)C=C1

Computed Properties

• Exact Mass: 332.1040035g/mol
• Monoisotopic Mass: 332.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.2Ų

Additional information on 6-4-(3-chlorophenyl)piperazine-1-carbonyl-2-methyl-2,3-dihydropyridazin-3-one

Comprehensive Overview of 6-4-(3-chlorophenyl)piperazine-1-carbonyl-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 794574-36-0)

The compound 6-4-(3-chlorophenyl)piperazine-1-carbonyl-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 794574-36-0) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperazine moiety linked to a dihydropyridazinone core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given the prevalence of piperazine derivatives in neuropharmacology.

In recent years, the demand for novel small molecule inhibitors and enzyme modulators has surged, driven by advancements in drug discovery and precision medicine. This compound's 3-chlorophenyl group enhances its binding affinity to specific receptors, a feature often explored in the development of antidepressants and antipsychotics. Its carbonyl and methyl substituents further contribute to its stability and bioavailability, critical factors in medicinal chemistry.

The synthesis of 6-4-(3-chlorophenyl)piperazine-1-carbonyl-2-methyl-2,3-dihydropyridazin-3-one involves multi-step organic reactions, including amide coupling and cyclization techniques. These methods are widely discussed in academic literature, reflecting the compound's relevance in heterocyclic chemistry. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a prerequisite for preclinical studies.

Current trends in pharmaceutical R&D emphasize the need for compounds with selective receptor targeting. This aligns with the growing interest in personalized therapeutics, where 6-4-(3-chlorophenyl)piperazine-1-carbonyl-2-methyl-2,3-dihydropyridazin-3-one could play a role due to its structural versatility. Searches for "piperazine-based drug candidates" and "dihydropyridazinone applications" have increased, highlighting its potential in treating neurodegenerative disorders and mood disorders.

From a mechanistic perspective, this compound's interaction with serotonin and dopamine receptors is under investigation. Such studies are pivotal in addressing global health challenges like mental health and cognitive decline. Its low toxicity profile in preliminary assays further supports its candidacy for further development, resonating with the industry's shift toward safer bioactive molecules.

In conclusion, 6-4-(3-chlorophenyl)piperazine-1-carbonyl-2-methyl-2,3-dihydropyridazin-3-one represents a compelling case study in modern drug design. Its combination of structural novelty and biological activity positions it as a subject of ongoing research, particularly in contexts where receptor specificity and molecular optimization are paramount. As the scientific community continues to explore its applications, this compound may soon emerge as a cornerstone in next-generation therapeutics.